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Compound of Interest

Compound Name: 2-Methyl-1-nonene

Cat. No.: B1345651 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for 2-Methyl-1-nonene, including operational and disposal plans.

Chemical and Physical Properties

Property Value

Molecular Formula C10H20[1]

Molecular Weight 140.27 g/mol [1][2]

Appearance Colorless, clear liquid

Odor Gasoline-like

Boiling Point 100 °C at 68 mmHg[2]

Flash Point 46.1 °C (115.0 °F) - closed cup[2]

Density 0.745 g/mL at 25 °C[2]

Solubility Insoluble in water; Soluble in alcohols
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2-Methyl-1-nonene is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1] It may be fatal if swallowed and enters the airways.

Hazard GHS Classification

Flammability Flammable liquid and vapor (Category 3)[1]

Skin Corrosion/Irritation Causes skin irritation (Category 2)

Eye Damage/Irritation
Causes serious eye irritation (Category 2) /

Causes serious eye damage (Eye Dam. 1)[1][2]

Aspiration Hazard
May be fatal if swallowed and enters airways

(Category 1)

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling 2-Methyl-1-
nonene.
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Protection Type Recommended Equipment Specifications & Rationale

Eye Protection
Safety goggles or a face

shield.[2]

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection
Impervious, chemical-resistant

gloves (e.g., Nitrile, Neoprene).

To prevent skin contact which

can cause irritation. Inspect

gloves for integrity before each

use.[3]

Skin and Body Protection

Impervious protective clothing,

such as a lab coat or chemical-

resistant suit, and protective

boots if necessary.

To prevent skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

respirator (half or full

facepiece, self-contained

breathing apparatus, or

supplied air respirator)

approved under appropriate

government standards should

be used.

To prevent inhalation of

vapors.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is paramount to ensure safety during the handling of

2-Methyl-1-nonene.
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Workflow for Handling 2-Methyl-1-nonene

Preparation Handling Post-Handling

Work in a well-ventilated area (fume hood).

Ensure safety shower and eye wash station are accessible.

Remove all ignition sources.

Use non-sparking tools and explosion-proof equipment.

Wear appropriate PPE (gloves, goggles, lab coat).

Keep container tightly closed when not in use.

Ground and bond container and receiving equipment.

Avoid contact with skin, eyes, and clothing.

Wash hands and face thoroughly after handling.

Store in a cool, dark, and well-ventilated place.

Store locked up and away from incompatible materials.
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Caption: A step-by-step workflow for the safe handling of 2-Methyl-1-nonene.

Disposal Plan
Proper disposal of 2-Methyl-1-nonene and any contaminated materials is essential to prevent

environmental contamination and ensure safety.

Waste Collection:

Collect waste in a suitable, labeled, and tightly sealed container.

Do not mix with other waste streams unless compatibility is confirmed.
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Disposal Method:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[4]

Offer surplus and non-recyclable solutions to a licensed disposal company.

Do not allow the product to enter drains, waterways, or the soil.[4]

Contaminated packaging should be disposed of as an unused product.

Disposal Plan for 2-Methyl-1-nonene

Waste Collection Disposal Environmental Protection

Collect in a labeled, sealed container.

Do not mix with incompatible waste.

Consult institutional EHS for guidance.

Engage a licensed disposal company.

Follow all local, regional, and national regulations.

Prevent entry into drains and waterways.

Dispose of contaminated packaging as unused product.
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Caption: A logical flow for the proper disposal of 2-Methyl-1-nonene and its waste.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Get medical

advice/attention if you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.

Wash with plenty of water. If skin irritation

occurs, get medical advice or attention. Wash

contaminated clothing before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice or attention.

Ingestion
Immediately call a POISON CENTER or doctor.

Do NOT induce vomiting. Rinse mouth.

Spill and Leak Management

Evacuate the area and eliminate all ignition sources.[3]

Use appropriate PPE, including extra personal protective equipment like a self-contained

breathing apparatus for large spills.[4]

Contain the spill with inert absorbent material such as dry sand.[4]

Collect the absorbed material into an airtight container for disposal.

Use spark-proof tools and explosion-proof equipment during cleanup.

Experimental Protocols

The safety data sheets and product information documents reviewed for the creation of this

guide do not cite specific experimental protocols with detailed methodologies. The information

provided is based on standardized safety assessments for chemical products. Researchers

should consult relevant literature and established laboratory procedures for experimental

applications of 2-Methyl-1-nonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methyl-1-nonene | C10H20 | CID 137784 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-Methyl-1-nonene 97 2980-71-4 [sigmaaldrich.com]

3. benchchem.com [benchchem.com]

4. content.labscoop.com [content.labscoop.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-Methyl-1-nonene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345651#personal-protective-equipment-for-
handling-2-methyl-1-nonene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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